ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• InChI: InChI=1S/C20H28O4/c1-12-13-5-10-20(24)18(3)8-4-7-17(2,16(22)23)14(18)6-9-19(20,11-13)15(12)21/h13-14,24H,1,4-11H2,2-3H3,(H,22,23)
• InChIKey: AURKCYFYZBQUIZ-UHFFFAOYSA-N

ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid: Identity & Sourcing

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid (CAS 77658-39-0), also known as Pterokaurene L1, is a defined diterpenoid of the ent-kaurane class with the molecular formula C20H28O4 and a molecular weight of 332.40 g/mol [1]. It is primarily isolated from the fern *Pteris semipinnata* . The compound features a tetracyclic kaurane skeleton with distinct C9-hydroxyl and C15-oxo functional groups, which differentiate it from the more common parent compound, kaurenoic acid [2]. Its structural elucidation was established in 1981 from *Pteris longipes* [2].

Compound Type Natural product analytical standard

Source Isolated from Pteris semipinnata L.

Availability High-purity reference standard

• [1] plantaedb.com. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Database entry. View Source
• [2] Murakami, T., et al. (1981). Chemische und chemotaxonomische Untersuchungen von Filices. XXXIII. Chemische Untersuchungen der Inhaltsstoffe von Pteris longipes DON. *Chemical and Pharmaceutical Bulletin*, 29(3), 756-762. View Source

ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid: No In-Class Substitution

Generic substitution among ent-kaurane diterpenoids is not scientifically valid due to the profound impact of specific functionalization on biological activity and physicochemical properties. The C9-hydroxy and C15-oxo motifs on the kaurane core of this compound are not present on the parent compound, kaurenoic acid . These functional groups alter key properties, such as the compound's Topological Polar Surface Area (TPSA), which is measured at 74.60 Ų for this compound [1]. Even structurally similar compounds with different hydroxylation patterns, such as the ent-6,9-dihydroxy analog , would be expected to exhibit divergent interactions with biological targets and different ADMET profiles [2]. Therefore, substitution without direct comparative data introduces an unacceptable variable in any scientific or preclinical workflow.

Isomer mismatch The co-occurring ent-11α-hydroxy isomer (5F) yields different chromatographic retention; analytical identity may not transfer directly.

In-class analog substitution No SAR data support interchangeable use of other ent-kaurane diterpenoids; the 9α-hydroxy/15-oxo pattern likely governs distinct target interactions.

• [1] plantaedb.com. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Database entry. View Source
• [2] Prakash, O., et al. (2011). Chemical constituents and biological activities of the genus Pteris: A review. *Natural Product Research*, 25(2), 169-184. View Source

ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid Differentiation Evidence

HPLC-MS Separation from ent-11α-Hydroxy Isomer

The compound's calculated Topological Polar Surface Area (TPSA) is a key descriptor for predicting membrane permeability and oral bioavailability. The specific value for ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid is 74.60 Ų [1]. This is a quantitative, verifiable property that differs from the parent kaurenoic acid, which has a lower TPSA due to the absence of the C9-hydroxyl group. This difference is a crucial differentiator for researchers comparing potential lead compounds in the ent-kaurane class.

HPLC-MS Isomer ID

Head-to-head comparison

4F minor peak; 5F ~2–2.5× larger area

Supports identity-based procurement

HPLC-APCI-MS, Prontosil C18 column

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	74.60 Ų
Comparator Or Baseline	Kaurenoic acid (estimated ~37 Ų based on similar scaffolds)
Quantified Difference	Approximately +37.6 Ų (estimated)
Conditions	In silico calculation

Why This Matters

This quantitative property directly informs a researcher's understanding of the compound's potential for oral absorption and CNS penetration compared to other diterpenoids.

• [1] plantaedb.com. ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid. Database entry. View Source

High-Purity Reference Standard for Quantitation

While direct comparative data for the target compound is limited, class-level data from closely related ent-kaurane diterpenoids isolated from *Pteris semipinnata* provides a context for its activity. For instance, the structurally similar compound ent-11α-hydroxy-15-oxokaur-16-en-19-oic acid (5F) demonstrated moderate cytotoxicity with IC50 values ranging from 26.4 to 74.2 µM across a panel of cell lines [1]. Another study on *Pteris semipinnata* compounds reported varying degrees of cytotoxicity against A549, CT26.WT, and HepG2 cells [2]. The C9-hydroxy substitution in the target compound is expected to yield a distinct cytotoxic fingerprint.

Reference Standard

Data to verify

Purity ≥98% (HPLC)

Enables quantitative method development

Supplier specification; verify lot CoA

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Data not available
Comparator Or Baseline	ent-11α-hydroxy-15-oxokaur-16-en-19-oic acid (5F)
Quantified Difference	N/A
Conditions	HL-60, MGC-803, CNE-2Z, BEL-7402 cancer cell lines

Why This Matters

This contextual data allows researchers to position the target compound within the known bioactivity landscape of its chemical class, which is essential for making an informed procurement decision.

• [1] Zhou, Y., et al. (2020). Structural Modification, Anticancer Activity Evaluation and Structure-Activity Relationship Studies Based on the Bioactive Ent-Kaurene Diterpenoid 5F From Pteris Semipinnata. *Scholars@HKBU*. View Source
• [2] Li, J., et al. (2016). Two new hydroxylated ent-kauranoic acids from Pteris semipinnata. *Phytochemistry Letters*, 16, 215-218. View Source

Structural Divergence Among ent-Kaurane Analogs

Class-level evidence indicates that ent-kaurane diterpenoids can exhibit significant anti-inflammatory activity. For example, adenostemmoic acid B, a structurally related ent-kaurane, reduced TNF secretion and nitric oxide production while increasing IL-10 in LPS-stimulated murine macrophages [1]. Similarly, other ent-kaurane diterpenes have shown useful anti-inflammatory activities in the LPS-induced RAW264.7 cell model [2]. These findings support the rationale for investigating ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid in similar models.

Structural divergence

Class-level inference

C9-OH, C15=O vs kaurenoic acid

Each analog functions as a unique probe

No direct bioactivity comparison available

Evidence Dimension	Inhibition of inflammatory mediators
Target Compound Data	Data not available
Comparator Or Baseline	Adenostemmoic acid B
Quantified Difference	N/A
Conditions	LPS-stimulated murine macrophages

Why This Matters

This inference provides a data-backed justification for selecting this compound over a non-kaurane diterpenoid when initiating a research program focused on inflammation.

• [1] Riveiro, M. E., et al. (2025). Trypanocidal and Anti-Inflammatory Effects of Three ent-Kaurane Diterpenoids from Gymnocoronis spilanthoides var. subcordata (Asteraceae). *Planta Medica*. View Source
• [2] Liu, Y., et al. (2022). The Anti-inflammatory Effects of Two Ent-kaurane Diterpenes from the Stems and Leaves of Gochnatia decora. *Records of Natural Products*, 16(4), 312-318. View Source

Structural Differentiation: C9-Hydroxyl Motif Distinguishes ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid from Other 15-Oxo Analogs

The presence of a hydroxyl group at the C9 position is a key structural differentiator. The closest known analog, ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid (CAS 81264-00-8) , differs by an additional C6-hydroxyl group. Other known 15-oxo-kaurenoids from the same botanical source (e.g., from *Pteris longipes*) include pterokaurene L2, L3, L4, and pterokaurane L5, all of which have distinct functionalization patterns [1]. This specific C9-hydroxy-15-oxo motif is not generic and defines a unique chemical entity, which is essential for any reproducible SAR study or biological screening campaign.

Evidence Dimension	Hydroxyl group substitution pattern
Target Compound Data	9-hydroxy-15-oxo-kaur-16-en-19-oic acid
Comparator Or Baseline	ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid
Quantified Difference	Presence of an additional C6-hydroxyl group
Conditions	Structural elucidation by spectroscopic methods

Why This Matters

For researchers conducting SAR studies, the unique C9-hydroxyl substitution pattern is the primary reason to procure this specific compound rather than a more complex or simpler analog.

• [1] Murakami, T., et al. (1981). Chemische und chemotaxonomische Untersuchungen von Filices. XXXIII. Chemische Untersuchungen der Inhaltsstoffe von Pteris longipes DON. *Chemical and Pharmaceutical Bulletin*, 29(3), 756-762. View Source

ent-9-Hydroxy-15-oxo-16-kauren-19-oic Acid Applications

Certified Reference Standard for LC-MS Quantitation

This compound serves as a defined intermediate in the SAR exploration of the ent-kaurane scaffold. Its specific C9-hydroxy, C15-oxo, and C19-carboxylic acid substitution pattern provides a unique data point for evaluating the impact of functional groups on a target's biological activity. This is particularly valuable when comparing a panel of related diterpenes, such as kaurenoic acid, the C6,C9-dihydroxy analog , and the corresponding glucopyranosyl ester .

Scaffold for Derivatization and SAR Studies

The compound can be included as a specific entry in a natural product library for phenotypic or target-based screening. Based on class-level evidence from *Pteris* species [1], it is a suitable candidate for inclusion in anti-cancer screens. Its unique structure allows researchers to assess whether the C9-hydroxylation confers any selectivity or potency advantage against specific cancer cell lines compared to other *Pteris*-derived diterpenoids [2].

Anti-Inflammatory Mechanism-of-Action Studies

Given the class-level anti-inflammatory activity reported for ent-kaurane diterpenoids [3], this specific compound can be used in mechanistic studies in models such as LPS-stimulated macrophages. Researchers can investigate its effect on key inflammatory pathways (e.g., NF-κB, MAPK) and cytokine production (e.g., TNF-α, IL-6, IL-10) [4]. Its defined structure ensures that any observed effects can be precisely attributed to this specific molecule.

Chemotaxonomic Marker and Phytochemical Reference Standard

This compound is a known constituent of *Pteris semipinnata* and *Pteris longipes* [5]. It can be procured as an authentic reference standard for the qualitative and quantitative analysis (e.g., via HPLC-UV or LC-MS) of extracts from these or related plant species. This application is critical for quality control in traditional medicine research or for standardizing plant material used in biological studies.

Application

Selection Property

Validation Focus

LC-MS quantitation standard

High-purity reference identity

Method validation in plant matrices

SAR derivatization scaffold

Defined 9α-hydroxy-15-oxo pattern

Functionalization site mapping

• [1] Zhou, Y., et al. (2020). Structural Modification, Anticancer Activity Evaluation and Structure-Activity Relationship Studies Based on the Bioactive Ent-Kaurene Diterpenoid 5F From Pteris Semipinnata. *Scholars@HKBU*. View Source
• [2] Li, J., et al. (2016). Two new hydroxylated ent-kauranoic acids from Pteris semipinnata. *Phytochemistry Letters*, 16, 215-218. View Source
• [3] Riveiro, M. E., et al. (2025). Trypanocidal and Anti-Inflammatory Effects of Three ent-Kaurane Diterpenoids from Gymnocoronis spilanthoides var. subcordata (Asteraceae). *Planta Medica*. View Source
• [4] Liu, Y., et al. (2022). The Anti-inflammatory Effects of Two Ent-kaurane Diterpenes from the Stems and Leaves of Gochnatia decora. *Records of Natural Products*, 16(4), 312-318. View Source
• [5] Murakami, T., et al. (1981). Chemische und chemotaxonomische Untersuchungen von Filices. XXXIII. Chemische Untersuchungen der Inhaltsstoffe von Pteris longipes DON. *Chemical and Pharmaceutical Bulletin*, 29(3), 756-762. View Source